1-benzyl-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

• IUPAC Name: 1-benzyl-3-phenyl-4a,7a-dihydrothieno[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C19H16N2O2S/c22-18-17-16(11-12-24-17)20(13-14-7-3-1-4-8-14)19(23)21(18)15-9-5-2-6-10-15/h1-12,16-17H,13H2
• InChI Key: FQXUGCXESPRJHO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3C=CSC3C(=O)N(C2=O)C4=CC=CC=C4
• Molecular Formula: C19H16N2O2S
• Molecular Weight: 336.4 g/mol
• CAS No.: 687582-93-0

Description

1-benzyl-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C19H14N2O2S and its molecular weight is 334.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Researchers have developed methods for synthesizing derivatives of thieno[3,2-d]pyrimidine-2,4-dione, investigating their chemical properties and reactions. For example, the study by Altural et al. (1989) presents a simple synthesis of functionalized 1H-pyrimidines, highlighting the reactivity and potential for further functionalization of thieno[3,2-d]pyrimidine derivatives (Altural et al., 1989). Similarly, Martiskainen et al. (2007) explored the electron ionization mass spectra of aryl- and benzyl-substituted 2,3-dihydroimidazo[1,2-a]pyrimidine-5,7(1H,6H)-diones, contributing to the understanding of the mass spectrometric behavior and fragmentation patterns of related thieno[3,2-d]pyrimidine derivatives (Martiskainen et al., 2007).

Biological Applications

Several studies have explored the biological activities of thieno[3,2-d]pyrimidine derivatives. Sasaki et al. (2003) discovered a thieno[2,3-d]pyrimidine-2,4-dione derivative that acts as a highly potent and orally bioavailable non-peptide antagonist for the human luteinizing hormone-releasing hormone receptor, indicating potential therapeutic applications (Sasaki et al., 2003). Sukanya et al. (2022) synthesized thiazolopyrimidine derivatives bearing thieno[3,2-d]pyrimidine units and evaluated their pharmacological activities, showing potential as therapeutic agents (Sukanya et al., 2022).